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Compound of Interest

Compound Name: AMG28

Cat. No.: B10830891

For researchers, scientists, and drug development professionals handling AMG28, a multi-
kinase inhibitor, the proper disposal is a critical component of laboratory safety and
environmental responsibility.[1] While specific disposal guidelines for AMG28 are not readily
available, a cautious approach aligned with general laboratory chemical waste procedures is
essential. This guide provides a comprehensive, step-by-step approach to the disposal of
AMG28, emphasizing safety and compliance.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
before proceeding with any disposal protocol. This guide is intended as a general framework
and not a substitute for institutional and regulatory compliance.

Immediate Safety and Handling

Prior to any disposal procedure, ensure that appropriate Personal Protective Equipment (PPE)
is worn. Even if a substance is not officially classified as hazardous, direct contact should
always be avoided.
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Protection Type Specification Rationale

) Safety glasses with side Protects against accidental
Eye/Face Protection )
shields or goggles. splashes.

Nitrile or other chemical- ) )
) ) ) Prevents direct skin contact
Skin Protection resistant gloves. A standard ] )
) with the chemical.
lab coat is also recommended.

Generally not required for
small quantities in a well-
) ) ventilated area. If handling Avoids inhalation of any
Respiratory Protection ] ] )
powders or creating aerosols, airborne particles.
a dust mask or respirator may

be necessary.

Wash hands thoroughly after
] handling. Avoid eating, Prevents accidental ingestion
General Hygiene o o o
drinking, or smoking in the and contamination.

laboratory area.

Step-by-Step Disposal Protocol for AMG28

Based on general best practices for non-hazardous chemical waste, the following steps should
be taken for the disposal of AMG28.

o Classification and Segregation: Treat AMG28 as a chemical waste product. Do not mix it
with other waste streams unless explicitly approved by your EHS office.[2][3] It is crucial to
segregate non-hazardous waste from hazardous waste to prevent cross-contamination and
ensure proper disposal routes.[3]

e Containerization:

[¢]

Use a designated, leak-proof, and chemically compatible waste container.[4]

o

The container must be clearly labeled as "Chemical Waste" and include the full chemical
name ("AMG28").[2]

o

Keep the container securely closed when not in use.[4]
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e Collection of Waste:

o Solid Waste: Collect any solid AMG28 waste, including contaminated consumables like
weighing paper or pipette tips, in the designated waste container.

o Liquid Waste: For solutions containing AMG28, pour the waste into the designated liquid
waste container. Do not dispose of chemical waste down the drain unless explicitly
permitted by your institution's EHS for specific non-hazardous materials.[5]

o Empty Containers: Original containers of AMG28 should be triple-rinsed with an
appropriate solvent.[4] The rinsate must be collected and disposed of as chemical waste.
[4] After rinsing, the container labels should be defaced or removed before disposal in the
regular trash.[5]

o Storage:

o Store the waste container in a designated and secure area within the laboratory, away
from general work areas.

o Ensure the storage area has secondary containment to control any potential leaks.[4]
» Final Disposal:

o Once the waste container is full, arrange for its collection by your institution's EHS or a
licensed waste disposal service.[2][6]

o Follow all institutional procedures for waste pickup requests.

Experimental Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of AMG28.
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Caption: Workflow for the proper disposal of AMG28.
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While a Safety Data Sheet for a similarly named compound, AMG 2850, indicates it is not
classified as a hazardous substance, it is crucial to handle all laboratory chemicals with a high
degree of caution. The overriding principle is that no laboratory activity, including disposal,
should commence without a clear plan that adheres to institutional and regulatory standards.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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